5-chloro-2-[(3,4-dimethoxybenzoyl)amino]-N-(4-hydroxybutyl)benzamide

• IUPAC Name: N-[4-chloro-2-(4-hydroxybutylcarbamoyl)phenyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C20H23ClN2O5/c1-27-17-8-5-13(11-18(17)28-2)19(25)23-16-7-6-14(21)12-15(16)20(26)22-9-3-4-10-24/h5-8,11-12,24H,3-4,9-10H2,1-2H3,(H,22,26)(H,23,25)
• InChI Key: UOZSODUPCUSCOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(=O)NCCCCO)OC
• Molecular Formula: C20H23ClN2O5
• Molecular Weight: 406.9 g/mol

Description

5-chloro-2-[(3,4-dimethoxybenzoyl)amino]-N-(4-hydroxybutyl)benzamide, also known as CDB-2914, is a synthetic steroid-like compound that has been extensively studied for its potential use in contraception and treatment of various reproductive disorders.

Mechanism of Action

5-chloro-2-[(3,4-dimethoxybenzoyl)amino]-N-(4-hydroxybutyl)benzamide is a selective progesterone receptor modulator (SPRM) that binds to the progesterone receptor and has both agonist and antagonist effects depending on the tissue and cellular context. In the endometrium, this compound has an antagonist effect, which leads to inhibition of progesterone-mediated signaling and subsequent shedding of the endometrial lining. In the myometrium, this compound has an agonist effect, which leads to increased contractility and induction of labor.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including inhibition of ovulation, induction of menstruation, reduction of uterine fibroid size, and inhibition of endometrial proliferation. It has also been shown to have a favorable safety profile with no significant adverse effects reported in clinical trials.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-2-[(3,4-dimethoxybenzoyl)amino]-N-(4-hydroxybutyl)benzamide in lab experiments is its high potency and selectivity for the progesterone receptor, which allows for precise control of hormonal signaling. However, one limitation is that its effects can be tissue-specific and dependent on the cellular context, which can complicate interpretation of results.

Future Directions

For 5-chloro-2-[(3,4-dimethoxybenzoyl)amino]-N-(4-hydroxybutyl)benzamide research include investigating its potential use in combination with other drugs for improved efficacy and safety, exploring its potential use in treating other reproductive disorders, and further elucidating its mechanism of action at the molecular level. Additionally, there is a need for more long-term safety and efficacy studies to fully understand the potential benefits and risks of using this compound in clinical settings.

Scientific Research Applications

5-chloro-2-[(3,4-dimethoxybenzoyl)amino]-N-(4-hydroxybutyl)benzamide has been extensively studied for its potential use in contraception and treatment of various reproductive disorders, including endometriosis, uterine fibroids, and heavy menstrual bleeding. It has also been investigated for its potential use in inducing labor and preventing preterm birth.